Cas no 2228883-39-2 (2-Hydroxy-3-methyl-3-(1-methylcyclopropyl)butanoic acid)

• Product Name: 2-Hydroxy-3-methyl-3-(1-methylcyclopropyl)butanoic acid
• CAS No: 2228883-39-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5766907
• PubChem ID: 165646866
• Update Time: 2023-11-15

2-Hydroxy-3-methyl-3-(1-methylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1803263
• 2-hydroxy-3-methyl-3-(1-methylcyclopropyl)butanoic acid
• 2228883-39-2
• 2-Hydroxy-3-methyl-3-(1-methylcyclopropyl)butanoic acid

• Inchi： 1S/C9H16O3/c1-8(2,6(10)7(11)12)9(3)4-5-9/h6,10H,4-5H2,1-3H3,(H,11,12)
• InChI Key： CPHWEWKKAHGZRS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1(C)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų